Cas no 2138244-21-8 (N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide)

• Product Name: N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide
• CAS No: 2138244-21-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6383531
• PubChem ID: 165848222
• Update Time: 2025-10-15

N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-737748
• 2138244-21-8
• N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide

• Inchi： 1S/C12H20N2O/c13-6-7-3-9-5-11(10(9)4-7)14-12(15)8-1-2-8/h7-11H,1-6,13H2,(H,14,15)
• InChI Key： AENKQHZSYZCUTF-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1CC2CC(CN)CC21

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide

Comprehensive Overview of N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide (CAS No. 2138244-21-8)

N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide (CAS No. 2138244-21-8) is a specialized organic compound with a unique bicyclic structure and a cyclopropanecarboxamide functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The bicyclo[3.2.0]heptane core, combined with the aminomethyl and cyclopropanecarboxamide moieties, makes it a promising candidate for modulating biological targets, particularly in the field of central nervous system (CNS) disorders and metabolic diseases.

The structural complexity of N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide offers researchers a versatile scaffold for designing novel therapeutics. Its bicyclic framework provides rigidity, which can enhance binding affinity to specific receptors or enzymes. Meanwhile, the cyclopropane ring is known for its metabolic stability, making it a valuable feature in medicinal chemistry. Recent studies have explored its potential as a precursor for synthesizing small-molecule inhibitors or modulators, particularly in areas like neuroinflammation and neurodegenerative diseases, which are currently hot topics in biomedical research.

In the context of drug development, the aminomethyl group in this compound allows for further derivatization, enabling the attachment of various pharmacophores to optimize pharmacokinetic properties. Researchers are particularly interested in its potential to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapies. The compound's CAS No. 2138244-21-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-impact research areas such as precision medicine and targeted therapy.

From a synthetic chemistry perspective, the preparation of N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide involves multi-step organic transformations, including cyclopropanation and amide bond formation. Advanced techniques like asymmetric catalysis and green chemistry principles are often employed to improve yield and sustainability. These methodologies align with the current industry focus on environmentally friendly synthesis, a topic frequently discussed in scientific forums and publications.

The compound's potential applications extend beyond pharmaceuticals. For instance, its unique structure could be leveraged in materials science, particularly in designing novel polymers or supramolecular assemblies. The bicyclo[3.2.0]heptane motif, in particular, offers interesting steric and electronic properties that could influence material performance. Such interdisciplinary applications make CAS No. 2138244-21-8 a compound of broad interest, bridging gaps between chemistry, biology, and engineering.

In summary, N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]cyclopropanecarboxamide represents a fascinating case study in modern chemical research. Its structural features, combined with its potential therapeutic and material applications, position it as a valuable subject for ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovation in drug design and functional materials.